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Compound of Interest

Compound Name: 1-Bromonaphthalene

Cat. No.: B7761076

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

1-Bromonaphthalene (C10H7Br) is an aromatic organic compound utilized as a key
intermediate in the synthesis of various pharmaceuticals, agrochemicals, and dyes.[1] It also
serves as a solvent in organic reactions and as an embedding agent in microscopy due to its
high refractive index.[2] While a valuable reagent, 1-Bromonaphthalene presents several
health and safety hazards that necessitate strict adherence to safety protocols in a laboratory
setting. This document provides detailed application notes and protocols for the safe handling
of 1-Bromonaphthalene.

Hazard Identification and Classification

1-Bromonaphthalene is classified as hazardous. The primary routes of exposure are
ingestion, inhalation, and contact with skin and eyes.[3]

GHS Hazard Statements:
e H302: Harmful if swallowed.[4][5]

o H319: Causes serious eye irritation.
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e H410: Very toxic to aquatic life with long lasting effects.

Some safety data sheets also indicate that it may cause skin irritation and respiratory tract
irritation. Chronic exposure to naphthalene compounds can lead to more severe health effects,
such as hemolytic anemia.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Bromonaphthalene is provided in
the table below for easy reference.

Property Value References
CAS Number 90-11-9
Molecular Formula C1oH7Br
Molecular Weight 207.07 g/mol
Colorless to light yellow oily
Appearance o
liquid
Odor Pungent
Melting Point -1to 2 °C (30to 36 °F)
- ) 281.1 °C (538.0 °F) at 760
Boiling Point
mmHg
Flash Point >110 °C (>230 °F)
Density 1.48 g/mL at 20-25 °C
Slightly soluble in water;
Solubility miscible with alcohol, ether,

benzene, and chloroform.

Experimental Protocols for Safe Handling

Adherence to the following protocols is mandatory when working with 1-Bromonaphthalene in
a laboratory setting.
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Engineering Controls

o Ventilation: Always handle 1-Bromonaphthalene in a well-ventilated area. A certified

chemical fume hood is required for all procedures that may generate vapors or aerosols.

o Eyewash Station and Safety Shower: Ensure that a fully functional eyewash station and

safety shower are readily accessible in the immediate work area.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is critical for minimizing exposure risk.

PPE Category

Specification

References

Eye and Face Protection

Chemical splash goggles and
a face shield. Must be
compliant with NIOSH (US) or
EN 166 (EU) standards.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene). Gloves
must be inspected for integrity

before each use.

Body Protection

A flame-retardant lab coat or a
chemical-resistant apron. For
larger quantities, a full
chemical suit may be

necessary.

Respiratory Protection

For operations with a high risk
of inhalation, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

Handling and Storage Protocol

e Handling:
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o Before starting any work, ensure all necessary PPE is worn correctly.

o Dispense 1-Bromonaphthalene in a chemical fume hood to avoid inhalation of vapors.
o Avoid direct contact with skin, eyes, and clothing.

o Use compatible and non-reactive tools and equipment.

o Do not eat, drink, or smoke in the work area.

o Wash hands thoroughly with soap and water after handling and before leaving the
laboratory.

e Storage:

[e]

Store in a tightly closed, original container.

o

Keep in a cool, dry, and well-ventilated area away from direct sunlight and sources of
ignition.

o

Store away from incompatible materials such as strong oxidizing agents.

[¢]

Label the container clearly with the chemical name and all relevant hazard warnings.

Emergency Procedures

Immediate and appropriate response to emergencies is crucial to mitigate harm.

First-Aid Measures

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b7761076?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Exposure Route

First-Aid Protocol

References

Inhalation

Move the individual to fresh air
immediately. If breathing is
difficult or has stopped, provide
artificial respiration and seek

immediate medical attention.

Skin Contact

Remove contaminated clothing
and shoes. Immediately flush
the affected area with copious
amounts of water for at least
15 minutes. Seek medical
attention if irritation develops

or persists.

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, holding the eyelids
open. Remove contact lenses
if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water. Never give
anything by mouth to an
unconscious person. Seek

immediate medical attention.

Accidental Release Measures

e Minor Spills (in a fume hood):

o Ensure proper PPE is worn.

o Contain the spill with an inert absorbent material such as vermiculite, sand, or earth.
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o Collect the absorbed material into a suitable, labeled container for hazardous waste
disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.

e Major Spills (outside a fume hood):
o Evacuate all non-essential personnel from the area.
o Alert the institutional safety office and emergency response team.
o Increase ventilation to the area if it is safe to do so.

o Do not re-enter the area until it has been cleared by safety professionals.

Firefighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide,
carbon dioxide, and hydrogen bromide, may be generated.

» Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.

Waste Disposal

All waste containing 1-Bromonaphthalene must be treated as hazardous waste.
o Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

» Dispose of the hazardous waste through a licensed and certified waste disposal company,
following all local, state, and federal regulations.

Visualization of Safety Protocols
Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Bromonaphthalene.
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Emergency Response Logic
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Caption: Logical flow for emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety Precautions for Handling 1-Bromonaphthalene in
the Laboratory]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7761076#safety-precautions-for-handling-1-
bromonaphthalene-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.chemimpex.com/products/31004
https://en.wikipedia.org/wiki/1-Bromonaphthalene
https://www.spectrumchemical.com/media/sds/B2244_AGHS.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/1-bromonaphthalene.pdf
https://www.carlroth.com/medias/SDB-ECK9-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUxMDd8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oNWYvaGQzLzg5Njk2NDc2MjAxMjYucGRmfDYzYWIxMmQ1YjU3ZGE5ZjI3MWUyMzAwMzdmOWQ5MDNhMDBhYzAzNGEwNmE5Y2M0YWY5Y2FmODE2YWE4ZDMxYWQ
https://www.benchchem.com/product/b7761076#safety-precautions-for-handling-1-bromonaphthalene-in-the-lab
https://www.benchchem.com/product/b7761076#safety-precautions-for-handling-1-bromonaphthalene-in-the-lab
https://www.benchchem.com/product/b7761076#safety-precautions-for-handling-1-bromonaphthalene-in-the-lab
https://www.benchchem.com/product/b7761076#safety-precautions-for-handling-1-bromonaphthalene-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7761076?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7761076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

